Cas no 2458-50-6 (2-Aminoethyl 2'-aminoethanethiolsulfonate)

2-Aminoethyl 2'-aminoethanethiolsulfonate structure
2458-50-6 structure
Product Name:2-Aminoethyl 2'-aminoethanethiolsulfonate
CAS No:2458-50-6
MF:C4H12N2O2S2
MW:184.280278205872
MDL:MFCD01863149
CID:1417836
PubChem ID:437876
Update Time:2025-04-20

2-Aminoethyl 2'-aminoethanethiolsulfonate Chemical and Physical Properties

Names and Identifiers

    • Ethanesulfonothioic acid, 2-amino-, S-(2-aminoethyl) ester
    • NSC528168
    • 2-[(2-aminoethanesulfonyl)sulfanyl]ethan-1-amine
    • NCGC00014914-02
    • 10027-70-0
    • NCI528168
    • cystamine-S,S-dioxide
    • CCG-36764
    • NCI60_004292
    • MFCD01863149
    • S-(2-Aminoethyl) 2-aminoethanesulfonothioate
    • 2458-50-6
    • NCGC00014914
    • S-(2-Aminoethyl)2-aminoethanesulfonothioate
    • 2-aminoethyl 2'-aminoethanethiolsulfonate
    • SCHEMBL4018166
    • AKOS006279349
    • 2-(2-aminoethylsulfonylsulfanyl)ethanamine
    • NSC-528168
    • 2-Aminoethyl 2-Aminoethanethiosulfonate Dihydrochloride
    • CHEMBL1411214
    • NCIStruc2_000983
    • NCIStruc1_000714
    • NCGC00098015-01
    • 2-Aminoethyl 2'-aminoethanethiolsulfonate
    • MDL： MFCD01863149
    • Inchi： 1S/C4H12N2O2S2/c5-1-3-9-10(7,8)4-2-6/h1-6H2
    • InChI Key： WCKKVBDZUVPNNY-UHFFFAOYSA-N
    • SMILES： S(CCN)(=O)(=O)SCCN

Computed Properties

  • Exact Mass: 184.03416
  • Monoisotopic Mass: 184.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • PSA: 86.18

2-Aminoethyl 2'-aminoethanethiolsulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A765265-2.5mg
2-Aminoethyl 2'-aminoethanethiolsulfonate
 2458-50-6
2.5mg
 $ 50.00 2022-06-07
TRC
A765265-5mg
2-Aminoethyl 2'-aminoethanethiolsulfonate
 2458-50-6
5mg
 $ 65.00 2022-06-07
TRC
A765265-25mg
2-Aminoethyl 2'-aminoethanethiolsulfonate
 2458-50-6
25mg
 $ 135.00 2022-06-07
abcr
AB530908-100 mg
2-Aminoethyl 2'-aminoethanethiolsulfonate; .
 2458-50-6
100MG
 €342.60 2023-07-10
abcr
AB530908-250 mg
2-Aminoethyl 2'-aminoethanethiolsulfonate; .
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250MG
 €653.00 2023-07-10
Ambeed
A714365-1g
S-(2-Aminoethyl) 2-aminoethanesulfonothioate
 2458-50-6 97%
1g
 $414.0 2024-07-28
abcr
AB530908-100mg
2-Aminoethyl 2'-aminoethanethiolsulfonate; .
 2458-50-6
100mg
 €342.60 2025-02-19
abcr
AB530908-250mg
2-Aminoethyl 2'-aminoethanethiolsulfonate; .
 2458-50-6
250mg
 €653.00 2025-02-19

2-Aminoethyl 2'-aminoethanethiolsulfonate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2458-50-6)2-Aminoethyl 2'-aminoethanethiolsulfonate
Order Number:A1146199
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:03
Price ($):373.0
Email:sales@amadischem.com

2-Aminoethyl 2'-aminoethanethiolsulfonate Related Literature

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Amadis Chemical Company Limited
(CAS:2458-50-6)2-Aminoethyl 2'-aminoethanethiolsulfonate
A1146199
Purity:99%
Quantity:1g
Price ($):373.0
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